2-(3-chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1(2H)-phthalazinone

• IUPAC Name: 2-(3-chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C23H14Cl2N4O2/c1-13-18(25)7-4-8-19(13)29-23(30)17-6-3-2-5-16(17)20(27-29)22-26-21(28-31-22)14-9-11-15(24)12-10-14/h2-12H,1H3
• InChI Key: JOFOUNGBCQESSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H14Cl2N4O2
• Molecular Weight: 449.3 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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